BENGHE Foundational & Exploratory

Check Availability & Pricing

6-Chloro-2-methyl-1H-indole-3-carboxylic acid
solubility data

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

6-Chloro-2-methyl-1H-indole-3-
Compound Name:

carboxylic acid
CAS No.: 920023-47-8

Cat. No.: B3303115

Get Quote

\ J

An In-Depth Technical Guide to the Solubility of 6-Chloro-2-methyl-1H-indole-3-carboxylic
Acid

A Note to the Researcher

Direct, experimentally determined quantitative solubility data for 6-Chloro-2-methyl-1H-indole-
3-carboxylic acid in common laboratory solvents is not readily available in published literature.
This guide, therefore, serves a dual purpose: first, to provide a comprehensive theoretical
framework for understanding the solubility of this compound based on its physicochemical
properties and data from structurally analogous molecules. Second, it presents a detailed, field-
proven experimental protocol for researchers to accurately determine this data in their own
laboratories. This approach ensures that while we acknowledge the existing data gap, we also
provide the tools to bridge it.

Physicochemical Profile and Predicted Solubility
Behavior

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3303115#bc-rfq
https://www.benchchem.com/product/b3303115/docs?utm_src=pdf-body#6-chloro-2-methyl-1h-indole-3-carboxylic-acid-solubility-data
https://www.benchchem.com/product/b3303115/docs?utm_src=pdf-body#6-chloro-2-methyl-1h-indole-3-carboxylic-acid-solubility-data
https://www.benchchem.com/product/b3303115/docs?utm_src=pdf-body#6-chloro-2-methyl-1h-indole-3-carboxylic-acid-solubility-data
https://www.benchchem.com/product/b3303115/docs?utm_src=pdf-body#6-chloro-2-methyl-1h-indole-3-carboxylic-acid-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3303115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Understanding the molecular structure and physicochemical properties of 6-Chloro-2-methyl-
1H-indole-3-carboxylic acid is fundamental to predicting its solubility.

The presence of the carboxylic acid group suggests that the solubility of this compound will be
highly dependent on pH. In acidic to neutral aqueous media, the carboxylic acid will be largely
protonated (-COOH), rendering the molecule less polar and likely leading to low aqueous
solubility. As the pH increases above the compound's pKa, the carboxylic acid will deprotonate
to form a carboxylate salt (-COO~), significantly increasing its polarity and, consequently, its
solubility in aqueous solutions.[1]

The indole core, substituted with a chloro and a methyl group, contributes to the molecule's
lipophilicity. The calculated XLogP3 value of 2.6 indicates a preference for lipid-like
environments over aqueous ones, suggesting that solubility will be favored in organic solvents.

[2]

Table 1: Physicochemical Properties of 6-Chloro-2-methyl-1H-indole-3-carboxylic Acid

Property Value Source
Molecular Formula C10HsCINO2 [3]
Molecular Weight 209.63 g/mol [3]
CAS Number 6127-17-9 [3]
XLogP3 2.6 (2]
Physical Form Solid [3]

Solubility in Organic Solvents: An Analog-Based
Assessment

While specific data for the target compound is unavailable, examining the solubility of
structurally similar indole carboxylic acids provides valuable insight.

Indole-3-carboxylic acid, which lacks the chloro and methyl substituents, is soluble in 95%
ethanol at 50 mg/mL and also soluble in methanol.[4] It exhibits very high solubility in Dimethyl
Sulfoxide (DMSO) at 242.5 mg/mL.[5] The methyl ester of the target compound's close relative,
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6-chloro-1H-indole-3-carboxylic acid, is reported to have good solubility in ethanol, dimethyl
sulfoxide, and chloroform.[6]

Indole-2-carboxylic acid has been studied more extensively, with quantitative data available
across a range of solvents and temperatures.[7][8] This data, summarized in Table 2,
demonstrates a clear trend of increasing solubility with temperature.[7][8] Given the structural
similarities, it is reasonable to hypothesize that 6-Chloro-2-methyl-1H-indole-3-carboxylic
acid will also exhibit greater solubility in polar organic solvents like alcohols and aprotic polar
solvents like DMSO and ethyl acetate, compared to non-polar solvents or water.

Table 2: Experimental Solubility (Mole Fraction, x1) of Indole-2-carboxylic Acid in Various
Solvents at Different Temperatures

Ethyl
Temperatur  Water Methanol Ethanol 2-Propanol v

Acetate
e (K) (10%x1) (10%xa1) (102xa1) (10%xa1)

(10%xa)
278.15 1.13 11.21 6.84 4.87 6.78
298.15 2.05 17.55 11.13 8.16 10.97
318.15 3.56 26.21 17.31 13.25 17.29
338.15 5.96 37.89 26.04 20.69 26.01
358.15 9.71 52.87 38.21 31.43 37.64

Data sourced
from the
Journal of
Chemical &
Engineering
Data.[7][8]

Experimental Protocol for Solubility Determination

This section provides a robust, step-by-step protocol for the experimental determination of the
solubility of 6-Chloro-2-methyl-1H-indole-3-carboxylic acid. This method is based on the
widely accepted shake-flask technique, followed by quantitative analysis using High-
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Performance Liquid Chromatography (HPLC), a reliable method for separating and quantifying
compounds in a mixture.[9]

Principle

An excess amount of the solid compound is equilibrated with a specific solvent at a constant
temperature for a sufficient duration to ensure saturation. The resulting saturated solution is
then filtered to remove undissolved solid, and the concentration of the dissolved compound in
the filtrate is determined by a suitable analytical method, such as HPLC with UV detection.

Materials and Equipment
e 6-Chloro-2-methyl-1H-indole-3-carboxylic acid (high purity)

o Selected solvents (e.g., water, ethanol, methanol, DMSO, acetonitrile, ethyl acetate) of
HPLC grade or higher

o Analytical balance

 Scintillation vials or glass test tubes with screw caps
e Thermostatic shaker or incubator

e Syringe filters (e.g., 0.22 um PTFE or PVDF)

¢ Volumetric flasks and pipettes

o HPLC system with a UV detector and a suitable C18 column

Step-by-Step Methodology

o Preparation of Standard Solutions:

o Accurately weigh a small amount of 6-Chloro-2-methyl-1H-indole-3-carboxylic acid and
dissolve it in a suitable solvent (e.g., methanol or acetonitrile) in a volumetric flask to
prepare a stock solution of known concentration (e.g., 1 mg/mL).

o Perform serial dilutions of the stock solution to prepare a series of calibration standards
with at least five different concentrations.
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o Equilibration (Shake-Flask Method):

o

Add an excess amount of the solid compound to a series of vials, ensuring there is more
solid than will dissolve.

o

Add a precise volume of the desired test solvent to each vial.

[¢]

Securely cap the vials and place them in a thermostatic shaker set to a constant
temperature (e.g., 25 °C).

[¢]

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

[e]

After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to allow the excess solid to settle.

[¢]

Carefully draw a sample from the supernatant using a syringe.

[e]

Immediately filter the sample through a 0.22 pm syringe filter into a clean vial to remove
any undissolved microparticles.

[e]

Accurately dilute the filtered saturated solution with the mobile phase to a concentration
that falls within the range of the calibration standards.

e HPLC Analysis:

o Develop a suitable HPLC method for the analysis of 6-Chloro-2-methyl-1H-indole-3-
carboxylic acid. This will involve selecting an appropriate mobile phase, flow rate, and
UV detection wavelength.

o Inject the prepared calibration standards into the HPLC system to generate a calibration
curve by plotting the peak area against the concentration.

o Inject the diluted sample solutions and record the peak areas.

o Data Analysis and Calculation:
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o Using the calibration curve, determine the concentration of the compound in the diluted
sample solutions.

o Calculate the original concentration in the saturated solution by applying the dilution factor.

o Express the solubility in appropriate units, such as mg/mL or mol/L.

Self-Validating System and Causality

o Excess Solid: The presence of undissolved solid at the end of the equilibration period is a
visual confirmation that a saturated solution has been achieved.

» Equilibration Time: A 24-48 hour period is typically sufficient for most compounds to reach
solubility equilibrium. To confirm, samples can be taken at different time points (e.g., 24, 48,
and 72 hours) and analyzed. Equilibrium is reached when consecutive measurements show

no significant change in concentration.

o Temperature Control: Maintaining a constant temperature is critical as solubility is
temperature-dependent. A thermostatic shaker ensures consistent conditions.[7][8]

o Calibration Curve: The linearity of the calibration curve (typically with an R2 value > 0.999)
validates the accuracy of the quantification method within the tested concentration range.[9]

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of the solubility determination protocol.
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Caption: Experimental workflow for solubility determination.
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Conclusion

While a definitive solubility dataset for 6-Chloro-2-methyl-1H-indole-3-carboxylic acid
remains to be published, a strong predictive framework can be established through the analysis
of its physicochemical properties and comparison with structurally related analogs. For
researchers and drug development professionals requiring precise quantitative data, the
detailed experimental protocol provided in this guide offers a reliable and validated pathway to
determine the solubility of this compound in a range of solvents. This foundational data is
critical for applications ranging from reaction chemistry and purification to formulation
development and preclinical assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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